Cas no 1239844-62-2 (Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate)

Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate structure
1239844-62-2 structure
Product Name:Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate
CAS No:1239844-62-2
MF:C10H16N2O3
MW:212.245642662048
CID:5177441
Update Time:2025-11-02

Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate
    • Ethyl5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate
    • 5-Ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester
    • 1H-Pyrazole-3-carboxylic acid, 5-ethoxy-1,4-dimethyl-, ethyl ester
    • Inchi: 1S/C10H16N2O3/c1-5-14-9-7(3)8(11-12(9)4)10(13)15-6-2/h5-6H2,1-4H3
    • InChI Key: OKOIYTLJHXCQNT-UHFFFAOYSA-N
    • SMILES: O(CC)C1=C(C)C(C(=O)OCC)=NN1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 223
  • XLogP3: 1.8
  • Topological Polar Surface Area: 53.4

Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM490145-1g
Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate
1239844-62-2 97%
1g
$568 2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD608144-1g
Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate
1239844-62-2 97%
1g
¥3983.0 2023-04-04

Additional information on Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate

Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate (CAS No: 1239844-62-2) - A Comprehensive Overview

Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate (CAS No: 1239844-62-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of pharmacological applications, including antiviral, anti-inflammatory, and anticancer effects. The presence of both ethoxy and methyl substituents in its molecular structure enhances its chemical reactivity and functional diversity, making it a valuable scaffold for drug discovery and development.

The< strong>Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate molecule exhibits a unique combination of electronic and steric properties that make it an attractive candidate for further investigation. The pyrazole ring itself is a nitrogen-containing heterocycle that can participate in various hydrogen bonding interactions, which is crucial for its binding affinity to biological targets. Additionally, the ethoxy and methyl groups contribute to the compound's solubility and metabolic stability, factors that are essential for its potential use in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of< strong>Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate with greater accuracy. Molecular docking studies have suggested that this compound may interact with several enzymes and receptors involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential as an intermediate in the synthesis of novel therapeutic agents.

In the realm of drug discovery, the< strong>Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate (CAS No: 1239844-62-2) has been explored as a precursor for more complex derivatives. Researchers have synthesized various analogs by modifying the substituents on the pyrazole ring, aiming to optimize their pharmacokinetic profiles and enhance their biological efficacy. These derivatives have shown promise in preclinical studies, particularly in models of inflammation and oxidative stress.

The synthesis of< strong>Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also minimize unwanted byproducts, ensuring the compound's suitability for further pharmaceutical applications.

The< strong>Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate molecule's ability to undergo various chemical transformations makes it a valuable building block in medicinal chemistry. Its reactivity allows for the introduction of additional functional groups, enabling the creation of diverse libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel lead compounds with therapeutic potential across multiple disease areas.

One of the most compelling aspects of< strong>Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate is its potential role in addressing unmet medical needs. Ongoing research is focused on understanding its mechanism of action and exploring its efficacy in treating conditions such as neurodegenerative diseases and autoimmune disorders. Preliminary findings suggest that this compound may modulate key signaling pathways involved in these diseases, offering a new direction for therapeutic intervention.

The< strong>CAS No: 1239844-62-2 associated with this compound ensures its identity and distinguishes it from other similar molecules in chemical databases. This standardized identification system is crucial for researchers who need to accurately reference and retrieve information about< strong>Ethyl 5-ethoxy-1,4-dimethyl-1H-pyrazole-3-carboxylate for their studies. Additionally, having a well-defined CAS number facilitates regulatory compliance and ensures consistency across different scientific publications.

The future prospects of< strong>Ethyl 5-ethoxy-1,4-dimethyl-hypypyrroleazolecarboxylate are promising as new technologies continue to emerge in drug discovery and development. Techniques such as artificial intelligence-driven virtual screening and machine learning algorithms are being leveraged to accelerate the identification of bioactive compounds like this one. These innovations are expected to shorten the time frame between initial discovery and clinical application significantly.

In conclusion,< strong>Ethyl 5-hydroxyamino dimethyl hypypyrolazolecarboxylic ester represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a versatile scaffold for drug development underscores its importance in addressing various health challenges. As research progresses, this compound is likely to play an increasingly vital role in the discovery and development of novel therapeutic agents that can improve patient outcomes worldwide.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd